Cas no 864922-32-7 (N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide)

• Product Name: N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• CAS No: 864922-32-7
• MF: C₁₈H₁₆ClN₃O₃S₂
• MW: 421.92094039917
• CID: 6527416
• Update Time: 2025-07-23

N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide
• Acetamide, N-(5-chloro-2-methoxyphenyl)-2-[[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]thio]-

• Inchi： 1S/C18H16ClN3O3S2/c1-24-13-6-3-11(4-7-13)17-21-18(27-22-17)26-10-16(23)20-14-9-12(19)5-8-15(14)25-2/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key： UXPKPUBCPHVNMN-UHFFFAOYSA-N
• SMILES： C(NC1=CC(Cl)=CC=C1OC)(=O)CSC1SN=C(C2=CC=C(OC)C=C2)N=1

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 11.49±0.70(Predicted)

Additional information on N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide

Introduction to N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide (CAS No. 864922-32-7)

N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, identified by its CAS number 864922-32-7, has garnered attention due to its unique structural features and potential biological activities. The compound belongs to a class of heterocyclic derivatives that are widely explored for their pharmacological properties.

The molecular structure of N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide incorporates several key functional groups that contribute to its reactivity and potential therapeutic applications. The presence of a chloro substituent on the phenyl ring and methoxy groups on both the phenyl and thiadiazole moieties enhances its interaction with biological targets. This architecture is reminiscent of many pharmacologically active compounds that have been developed over the years.

In recent years, there has been a growing interest in thiadiazole derivatives due to their broad spectrum of biological activities. Thiadiazoles are known for their ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The specific arrangement of atoms in N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide suggests that it may exhibit similar properties. For instance, the sulfanyl group attached to the thiadiazole ring could serve as a hydrogen bond acceptor, enhancing its binding affinity to biological targets.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex heterocyclic core. These techniques not only improve the efficiency of the synthesis but also allow for the introduction of various substituents that can fine-tune the biological activity of the molecule.

One of the most compelling aspects of N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide is its potential as a lead compound for drug discovery. The combination of electron-withdrawing and electron-donating groups on the aromatic rings creates a balance that can influence both lipophilicity and solubility. This balance is crucial for ensuring that the compound can effectively penetrate biological membranes while maintaining adequate solubility in biological fluids.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors that are implicated in various diseases. For example, derivatives of thiadiazole have shown promise in inhibiting enzymes such as carbonic anhydrase and xanthine oxidase. While more research is needed to fully elucidate the mechanism of action, these preliminary findings are encouraging.

The development of new pharmaceuticals relies heavily on understanding how molecular structure influences biological activity. Computational methods, such as molecular docking and quantum mechanical calculations, are being used to predict how N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide interacts with biological targets. These simulations can provide valuable insights into binding affinities and metabolic stability, guiding further optimization efforts.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. Many successful drugs have been derived from natural products or inspired by their structures. The thiadiazole core found in N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide has a strong connection to natural product chemistry, as many thiadiazoles are found in nature or are derived from natural precursors. This connection provides a rich foundation for further exploration.

The future directions for research on this compound include both in vitro and in vivo studies. In vitro assays will help to identify specific targets and assess potency and selectivity. In vivo studies will provide insights into pharmacokinetics and potential side effects. Additionally, exploring analogues of this compound may reveal new chemical space with improved properties.

The synthesis and characterization of N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-ylsulfanyl}acetamide represent a significant step forward in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this class of compounds, N-(5-chloro-2-methoxyphenyl)-2-{3-(4-methoxyphenyl)}-1,2,4-thiadiazol -5 - ylsulfanyl acetamide is poised to play an important role in the development of novel treatments for various diseases.